Cas no 105626-87-7 (Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]-)

• Product Name: Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]-
• CAS No: 105626-87-7
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• MDL: MFCD11840267
• CID: 1157248
• PubChem ID: 51063741
• Update Time: 2025-07-01

Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]-
• 4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)benzoicacid
• AS-8241
• 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxybenzoic acid
• DTXSID801180146
• MFCD11840267
• 4-([3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy)benzoic acid
• SCHEMBL6840320
• AKOS010654719
• 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzoic acid
• 4-{[3-Chloro-5-(trifluoromethyl)-pyridin-2-yl]oxy}benzoic acid
• CS-0321394
• QVROWMICPJBKTJ-UHFFFAOYSA-N
• 4-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]benzoic acid
• 4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)benzoic acid
• 105626-87-7

• MDL： MFCD11840267
• Inchi： 1S/C13H7ClF3NO3/c14-10-5-8(13(15,16)17)6-18-11(10)21-9-3-1-7(2-4-9)12(19)20/h1-6H,(H,19,20)
• InChI Key： QVROWMICPJBKTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 317.0066553g/mol
• Monoisotopic Mass: 317.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]-

Comprehensive Analysis of Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]- (CAS No. 105626-87-7)

Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]- (CAS No. 105626-87-7) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a pyridinyloxy substituent, exhibits remarkable properties that make it a subject of ongoing scientific exploration. In this article, we delve into its chemical characteristics, applications, and the latest advancements related to this compound.

The molecular formula of Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]- reflects its complex yet functional design. The presence of a trifluoromethyl group and a chloro substituent on the pyridine ring enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers have identified its potential as a key building block in the development of novel crop protection agents, aligning with the growing demand for sustainable agricultural solutions. This aligns with current trends where eco-friendly pesticides and herbicides are highly sought after.

One of the most intriguing aspects of CAS No. 105626-87-7 is its role in drug discovery. The compound's structural motifs are frequently explored in medicinal chemistry for designing molecules with targeted biological activities. Recent studies have highlighted its relevance in developing enzyme inhibitors, particularly those addressing metabolic disorders. This ties into the broader interest in personalized medicine and precision therapeutics, which dominate contemporary biomedical discussions.

From a synthetic perspective, the preparation of Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]- involves multi-step organic reactions, often employing cross-coupling methodologies. Advances in catalytic processes have streamlined its production, reducing environmental impact—a critical consideration in modern green chemistry initiatives. Industry professionals frequently search for efficient synthesis routes and scalable methods for such compounds, reflecting the need for cost-effective and sustainable manufacturing practices.

The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are well-documented in scientific literature. These details are crucial for formulators and researchers working on delivery systems or formulation optimization. Additionally, its compatibility with other chemicals makes it a versatile candidate for multi-component reactions, a hot topic in combinatorial chemistry.

In the context of intellectual property, CAS No. 105626-87-7 has been referenced in several patents, particularly those related to novel agrochemicals and pharmaceutical intermediates. This underscores its commercial viability and the competitive landscape surrounding its applications. Companies investing in R&D innovation often monitor such patents to identify emerging opportunities and avoid infringement risks.

Environmental and safety profiles of Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]- are also of paramount importance. Regulatory bodies emphasize thorough toxicity studies and ecotoxicological assessments to ensure compliance with global standards. This resonates with the increasing public awareness of chemical safety and sustainable practices, which are frequently searched topics in academic and industrial circles.

Looking ahead, the potential of CAS No. 105626-87-7 extends beyond current applications. With the rise of computational chemistry and AI-driven drug design, this compound could play a pivotal role in virtual screening campaigns. The integration of machine learning in molecular modeling has opened new avenues for identifying untapped functionalities of such structures, making it a focal point for future research.

In summary, Benzoic acid, 4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]- represents a fascinating intersection of chemistry, agriculture, and medicine. Its multifaceted applications, coupled with evolving technological advancements, position it as a compound of enduring relevance. Whether you're a researcher, manufacturer, or policymaker, understanding its nuances is essential for leveraging its full potential in a rapidly changing scientific landscape.